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Compound of Interest

Compound Name: FPI-1602

Cat. No.: B12414772 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of novel compounds like FPI-1602 is paramount. This document provides a

comprehensive guide to the personal protective equipment (PPE), handling procedures, and

disposal of FPI-1602, alongside relevant biological context and experimental protocols to

facilitate its use in a laboratory setting.

I. Personal Protective Equipment (PPE) and Safe
Handling
While a specific Safety Data Sheet (SDS) for FPI-1602 is not publicly available, the following

guidelines are based on best practices for handling research-grade compounds of unknown

toxicity. These recommendations are derived from general safety protocols provided by

chemical suppliers for similar research compounds.

A. Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure and ensure personal safety.
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PPE Category Item Specifications & Use

Eye and Face Protection
Safety glasses with side

shields or Goggles

Must be worn at all times in the

laboratory to protect against

splashes or airborne particles.

Face shield

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any tears or punctures

before use. Change gloves

frequently and immediately if

contaminated.

Body Protection Laboratory coat

A fully buttoned lab coat must

be worn to protect skin and

personal clothing from

contamination.

Chemical-resistant apron

Recommended when handling

significant quantities of the

compound.

Respiratory Protection Fume hood

All handling of solid FPI-1602

and preparation of its solutions

should be conducted in a

certified chemical fume hood to

avoid inhalation of any dust or

aerosols.
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N95 or higher-rated respirator

May be required for certain

procedures where

aerosolization is possible and

a fume hood is not available.

Consult your institution's

environmental health and

safety (EHS) office.

B. Handling and Storage

Proper handling and storage are critical to maintain the integrity of FPI-1602 and the safety of

laboratory personnel.

Receiving and Unpacking: Upon receipt, visually inspect the package for any signs of

damage or leakage. Wear appropriate PPE during unpacking.

Storage: FPI-1602 should be stored in a tightly sealed, clearly labeled container. Based on

information from suppliers, cold-chain transportation is required, suggesting that it should be

stored at low temperatures (e.g., -20°C or -80°C) to ensure stability.[1] Store in a designated,

well-ventilated, and secure area away from incompatible materials.

Weighing and Solution Preparation: All weighing of the solid compound and preparation of

solutions must be performed in a chemical fume hood to prevent inhalation of dust. Use

appropriate tools to handle the solid (e.g., spatulas).

General Hygiene: Avoid all personal contact with the compound. Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly with soap and water after handling FPI-1602,

before breaks, and at the end of the workday.

C. Disposal Plan

Dispose of FPI-1602 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations.

Waste Characterization: FPI-1602 waste should be considered hazardous unless determined

otherwise by a formal hazard assessment.
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Waste Collection: Collect all waste containing FPI-1602 (e.g., unused compound,

contaminated consumables, and solutions) in a dedicated, sealed, and clearly labeled

hazardous waste container.

Disposal Route: Contact your institution's EHS office to arrange for the proper disposal of the

chemical waste. Do not dispose of FPI-1602 down the drain or in the regular trash.

II. Biological Context and Experimental Protocols
Based on available research, FPI-1602 is likely a truncated form of Tissue Factor Pathway

Inhibitor (TFPI), referred to as TFPI-160.[2] TFPI is a key regulator of the blood coagulation

cascade.

A. Signaling Pathway of Tissue Factor Pathway Inhibitor (TFPI)

TFPI plays a crucial role in the negative regulation of the extrinsic pathway of coagulation. It

primarily inhibits Factor Xa (FXa) and the Tissue Factor-Factor VIIa (TF-FVIIa) complex. This

inhibition is a critical feedback mechanism to prevent excessive clot formation.
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Start: Prepare Reagents

Prepare serial dilutions of FPI-1602

Add Factor Xa to each well

Incubate at 37°C

Add chromogenic substrate for FXa

Incubate at 37°C

Read absorbance at 405 nm

Analyze data to determine IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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